Cas no 648895-52-7 (4-Piperidinone, 1-[2-(phenylsulfonyl)ethyl]-)

• Product Name: 4-Piperidinone, 1-[2-(phenylsulfonyl)ethyl]-
• CAS No: 648895-52-7
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 413293
• PubChem ID: 71378156
• Update Time: 2025-04-19

4-Piperidinone, 1-[2-(phenylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-[2-(phenylsulfonyl)ethyl]-
• 1-[2-(benzenesulfonyl)ethyl]piperidin-4-one
• DTXSID90800778
• 648895-52-7

• Inchi： 1S/C13H17NO3S/c15-12-6-8-14(9-7-12)10-11-18(16,17)13-4-2-1-3-5-13/h1-5H,6-11H2
• InChI Key： KJGDFUDBZYEFFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCN1CCC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 267.09301
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45